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Compound of Interest

Compound Name: Titanium hydroxide

Cat. No.: B082726

A Note on Titanium Hydroxide: While the topic of interest is the use of titanium hydroxide in
cosmetic formulations, it is important to clarify that titanium hydroxide (Ti(OH)a4) is primarily an
intermediate in the production of titanium dioxide (TiOz2). The vast majority of scientific literature
and commercial applications in the cosmetics industry focus on titanium dioxide as the final,
functional ingredient. Titanium hydroxide is converted to titanium dioxide through a
calcination process, which involves heating to high temperatures to remove water and form the
stable, crystalline oxide. Therefore, these application notes will focus on the use of cosmetic-
grade titanium dioxide, the form prevalently used by researchers, scientists, and drug
development professionals.

Introduction to Titanium Dioxide in Cosmetics

Titanium dioxide is a naturally occurring mineral that is processed and purified for use in a wide
range of cosmetic and personal care products.[1] It is a white, opaque, and chemically inert
substance, making it a versatile and safe ingredient for topical applications.[2] In cosmetic
formulations, titanium dioxide serves several key functions:

o UV Filter: As a physical sunscreen, it provides broad-spectrum protection against both UVA
and UVB radiation by scattering and reflecting UV rays.[3][4]

e Pigment: Its bright white color and high refractive index make it an excellent opacifying agent
and white pigment in color cosmetics such as foundations, powders, and eyeshadows.[4][5]
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o Thickener and Texturizer: It can contribute to the viscosity and texture of formulations,
providing a smooth and mattifying effect.[3]

Cosmetic-grade titanium dioxide is available in various particle sizes, from nanoparticles
(typically 10-100 nm) to larger pigmentary grades. Nanopatrticles are often used in sunscreens
to provide transparent UV protection without a whitening effect, while larger particles are used
for their opacifying properties in makeup.[1] The surface of titanium dioxide particles is often
coated with materials like silica, alumina, or silicones to improve dispersibility, reduce
photocatalytic activity, and enhance stability in formulations.[5][6][7]

Quantitative Data on Titanium Dioxide in Cosmetic
Formulations

The following tables summarize key quantitative data related to the use of titanium dioxide in
cosmetic formulations, compiled from various studies and technical sources.

Table 1: Typical Concentration of Titanium Dioxide in Cosmetic Products

Concentration . .
Product Type Primary Function Reference(s)
Range (% wiw)

Sunscreens 2-25% UV Filter [4]
Foundations & ) -

1-15% Pigment, Opacifier [4]
Concealers
Pressed & Loose Pigment, Mattifying

1-25% [4]
Powders Agent
Eyeshadows Up to 36% Pigment [2]
Lipsticks 1-10% Pigment [5]

Table 2: Sun Protection Factor (SPF) of Formulations with Varying Titanium Dioxide
Concentrations
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TiO2 Concentration

Formulation Base In Vitro SPF Value Reference(s)
(% wiw)
Sunscreen Cream 0% (Control) 5.663 [8]
Sunscreen Cream 2% 9.466 [8]
Sunscreen Cream 10% 18.386 [8]
Pressed Powder 10% Not specified [4]
Pressed Powder 15% Not specified [4]
Pressed Powder 20% Not specified [4]
Pressed Powder 25% 15.06 [4]
Pressed Powder 30% Not specified [4]
Sunscreen Cream 5% 4.82 [9]

Sunscreen Cream
) 5% 8.50 [9]
with 10% Octocrylene

Table 3: Particle Size of Titanium Dioxide in Cosmetic Formulations

Measurement Average Particle
Sample Type . . Reference(s)
Technique Size
i ] 140.4 nm
TiO2 Nanoparticles ]
) DLS (hydrodynamic [10]
(raw material) ]
diameter)
TiOz in Sunscreen XRD 15 nm, 21 nm, 78 nm [11]
o Consistent with raw
TiOz in Sunscreen SEM ] [12]
material
TiO2 Nanopatrticles Agglomerates in
o _ DLS . _ [13]
(for toxicity studies) biological media

Experimental Protocols
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Protocol for Synthesis of Cosmetic-Grade Titanium
Dioxide from a Precursor

This protocol describes a general method for producing titanium dioxide from a titanium
precursor, such as titanyl sulfate, which is derived from titanium-bearing ores.[3][14]

Hydrolysis: Prepare an aqueous solution of titanyl sulfate. Hydrolyze the solution under
controlled temperature and pressure (e.g., 170°C or higher) to precipitate spherical hydrous
titanium dioxide (a form of titanium hydroxide).[14]

Washing: Separate the precipitated hydrous titanium dioxide from the mother liquor. Wash
the precipitate with deionized water to remove impurities. For enhanced purity, an acid wash
(e.g., with hydrochloric acid) can be performed.[14]

Surface Treatment (Optional but Recommended): To improve dispersibility and reduce
photocatalytic activity, the surface of the hydrous titanium dioxide can be coated. This is
typically done by treating a slurry of the material with inorganic compounds like silica (from
tetraethoxysilane) or alumina.[6][15]

Calcination: Dry the washed and optionally coated hydrous titanium dioxide. Calcine the
dried material at a high temperature (e.g., 400-800°C) to convert it to the desired crystalline
form of titanium dioxide (anatase or rutile). The specific temperature and duration will
influence the final particle size and crystal structure.[14]

Milling/Grinding: After calcination, the titanium dioxide may be milled or ground to achieve
the desired particle size distribution for the intended cosmetic application.

Protocol for Formulation of an Oil-in-Water (O/W)
Sunscreen Cream

This protocol outlines the preparation of a basic O/W sunscreen cream containing titanium
dioxide.

» Preparation of the Aqueous Phase:

o In a suitable vessel, combine deionized water and any water-soluble ingredients (e.g.,
humectants like glycerin, water-soluble preservatives).
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o If using a water-dispersible titanium dioxide, it can be added to the aqueous phase and
dispersed using a high-shear mixer.[16]

o Heat the agueous phase to 75-80°C.

o Preparation of the Oil Phase:

o In a separate vessel, combine all oil-soluble ingredients (e.g., emollients, fatty alcohols,
emulsifiers, oil-soluble preservatives).

o If using an oil-dispersible or coated titanium dioxide, add it to the oil phase.

o Heat the oil phase to 75-80°C while stirring until all components are melted and uniform.
o Emulsification:

o Slowly add the oil phase to the aqueous phase while homogenizing at high speed.

o Continue homogenization for a specified time (e.g., 5-10 minutes) to form a stable
emulsion.

e Cooling and Final Additions:
o Begin cooling the emulsion while stirring gently with a propeller mixer.

o When the temperature is below 40°C, add any temperature-sensitive ingredients such as
fragrances, plant extracts, and some preservatives.

o Continue stirring until the cream is uniform and has reached room temperature.
e Final Quality Control:
o Measure the pH of the final product and adjust if necessary.

o Perform viscosity measurements and observe the organoleptic properties (appearance,
feel, odor).
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Protocol for In Vitro Sun Protection Factor (SPF)
Measurement

This protocol is based on the ISO 23675 standard for in vitro SPF determination.[17]

o Substrate Preparation: Use polymethylmethacrylate (PMMA) plates as the substrate. For
enhanced reliability, a "double plate" approach using both molded and sandblasted plates is
recommended.[17]

e Sample Application:

o Apply the sunscreen formulation to the PMMA plate at a concentration of 1.2-1.3 mg/cm?2.
[18]

o Use a robotic applicator to ensure a uniform and reproducible application layer.[17]
» Drying: Allow the applied film to dry for a specified period in a controlled environment.
« Initial Spectrophotometric Measurement:

o Use a spectrophotometer with an integrating sphere to measure the initial UV absorbance
spectrum of the sunscreen film.[19]

o UV Irradiation: Expose the plate to a controlled dose of UV radiation from a solar simulator to
assess photostability.

« Final Spectrophotometric Measurement: After irradiation, repeat the spectrophotometric
measurement to obtain the final UV absorbance spectrum.

o SPF Calculation: The SPF is calculated from the absorbance data using a standardized
equation that takes into account the erythemal action spectrum and the solar spectrum.[19]

Protocol for Particle Size Analysis using Dynamic Light
Scattering (DLS)

e Sample Preparation:
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o Disperse a small amount of the titanium dioxide raw material or the cosmetic formulation
containing it in a suitable solvent (e.g., deionized water, ethanol, or a solvent compatible
with the formulation base).

o The dispersion may require sonication to break up agglomerates.[20]

e Instrument Setup:

o Set the parameters on the DLS instrument, including solvent refractive index and viscosity,
measurement temperature, and measurement duration.[21]

e Measurement:
o Place the sample cuvette in the DLS instrument.

o The instrument will direct a laser beam through the sample and measure the fluctuations
in scattered light intensity caused by the Brownian motion of the patrticles.

e Data Analysis:

o The software calculates the particle size distribution (typically as hydrodynamic diameter)
from the light scattering data using the Stokes-Einstein equation. The result is often
reported as the Z-average size and the polydispersity index (PDI).[10]

Protocol for Stability Testing of Cosmetic Emulsions

This protocol outlines common methods for assessing the physical stability of cosmetic
emulsions containing titanium dioxide.[22]

» Accelerated Stability Testing (High Temperature):

o Store samples of the formulation in their final packaging at elevated temperatures (e.g.,
37°C and 45°C) for a period of one to three months.

o Atregular intervals (e.g., 1, 2, and 3 months), evaluate the samples for changes in color,
odor, pH, viscosity, and signs of phase separation.[22]

e Freeze-Thaw Cycle Testing:
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o Subject the samples to alternating temperature cycles. A typical cycle involves storing the
product at -10°C for 24 hours, followed by 24 hours at room temperature (25°C).

o Repeat this for at least three cycles.

o After the cycles, evaluate the product for any changes in its physical properties, which can
indicate instability.[8][22]

o Centrifuge Testing:
o To predict creaming or sedimentation, place a sample of the emulsion in a centrifuge tube.
o Centrifuge at a specified speed (e.g., 3000-5000 rpm) for a set time (e.g., 30 minutes).
o After centrifugation, inspect the sample for any signs of phase separation.[22][23]

e Long-Term Stability Testing:

o Store samples at room temperature (25°C) and under controlled humidity for the intended
shelf life of the product (e.g., 12, 24, 36 months).

o Evaluate the samples at predetermined time points (e.g., 3, 6, 12, 18, 24, 36 months) for
any changes in physical, chemical, and microbiological properties.[24]

Visualizations
Caption: Workflow from TiO2 Synthesis to Formulation and Testing.
Caption: In Vitro SPF Measurement Protocol.

Caption: Stability Testing Workflow for Cosmetic Emulsions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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